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This guide provides an objective comparison of the herbicidal products Topogard and
bentazone, focusing on their performance in pea cultivars. The analysis is supported by
experimental data, detailing the impact of these herbicides on crop health, nodulation, and
growth, alongside their efficacy in weed control.

Executive Summary

Both Topogard, a formulation of terbutryn and terbuthylazine, and bentazone are effective
herbicides used in pea cultivation. They share a common mode of action, inhibiting
photosynthesis at Photosystem Il. However, experimental data reveals significant differences in
their selectivity and impact on pea physiology. Bentazone generally exhibits a higher degree of
safety for pea cultivars, with some studies indicating a positive influence on nodulation and pod
quality. In contrast, Topogard and its active ingredients have been shown to cause a more
pronounced reduction in root and shoot growth, particularly at higher application rates.

Data Presentation

The following tables summarize the quantitative data from comparative studies on the effects of
Topogard (represented by its active ingredients terbutryn/terbuthylazine) and bentazone on
various parameters in pea cultivars.

Table 1: Effect of Herbicides on Pea Nodulation (cv. Rex and Guido)
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Nodule Number (%

Nodule Dry Weight

Herbicide Application Rate Reduction vs. (% Reduction vs.
Control) Control)
Terbutryn/terbuthylazi Recommended (1.40 o
_ No significant effect 3%
ne kg a.i./ha)
Double (2.80 kg
_ 2% 30%

a.i./ha)

Recommended (1.44 Not significantly
Bentazone ] 32%

kg a.i./ha) affected
Double (2.88 kg

55% 56%

a.i./ha)

Data adapted from a study on pea cultivars Rex and Guido.[1]

Table 2: Effect of Herbicides on Pea Growth (cv. Rex and Guido)

Root Dry Weight (%

Herbicide Application Rate Reduction vs. Shoot Dry Weight
Control)
Terbutryn/terbuthylazi Recommended (1.40 350 Adverse effects
0
ne kg a.i./ha) observed

Double (2.80 kg
a.i./ha)

43%

Adverse effects

observed

Bentazone

Recommended (1.44
kg a.i./ha)

25%

Less adverse effects
in cv. Rex than in
Guido

Double (2.88 kg
a.i./ha)

44%

Less adverse effects
in cv. Rex than in
Guido

Data adapted from a study on pea cultivars Rex and Guido.[2]
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Table 3: Weed Control Efficacy

Weeds Not

Herbicide Key Features Weeds Controlled
Controlled

] Excellent control of
Terbutryn/terbuthylazi Pre-emergence
grassy and broad-

ne application
leaved weeds.
Polygonum aviculare,
Post-emergence Good control of most
Bentazone o Poa annua, Elymus
application broad-leaved weeds.

repens.

Information compiled from comparative weed management studies.[3]

Experimental Protocols

The data presented is primarily derived from field experiments designed to assess the efficacy
and phytotoxicity of herbicides on pea cultivars. A generalized experimental protocol is outlined
below.

3.1. Experimental Design

Field trials are typically conducted using a randomized complete block design with multiple
replications (commonly three or four) for each treatment.[4][5][6] Plots are of a standardized
size to ensure uniformity.

3.2. Treatments and Application

» Herbicide Application: Herbicides are applied at recommended rates and, in phytotoxicity
studies, often at double the recommended rate to assess the margin of crop safety.[1][2]

o Topogard (Terbutryn/terbuthylazine): Applied as a pre-emergence spray.

o Bentazone: Applied as a post-emergence spray, typically when the pea plants have
reached a specific growth stage (e.g., 3-5 nodes) and the weeds are young and actively
growing.[3]
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e Control Groups: Experiments include both untreated (weedy) and hand-weeded control plots
to provide baseline data for comparison.[3]

3.3. Data Collection and Analysis

* Weed Control Assessment: Weed density and biomass are determined at set intervals after
sowing using quadrants.[7]

o Crop Tolerance (Phytotoxicity): Visual assessments of phytotoxicity, such as stunting,
chlorosis, and necrosis, are recorded at regular intervals after herbicide application using a
standardized rating scale (e.g., 0-10 or 1-9).[7]

e Growth Parameters:

o Plant Height, Root and Shoot Biomass: Plants are randomly sampled from each plot, and
their height is measured. The shoots and roots are separated, dried in an oven at a
specified temperature (e.g., 70°C) until a constant weight is achieved, and then weighed.

o Nodulation: The roots are carefully washed, and the nodules are detached and counted.
The dry weight of the nodules is determined after oven drying.

e Yield and Quality Parameters: At harvest, parameters such as the number of pods per plant,
seed yield, and in some cases, chemical composition of the pods (e.g., chlorophyll, protein,
vitamin C) are measured.[2]

3.4. Statistical Analysis

The collected data is subjected to analysis of variance (ANOVA) to determine the statistical
significance of the differences between treatments.

Visualization of Pathways and Workflows
4.1. Herbicide Mode of Action
Both Topogard and bentazone act by inhibiting photosynthesis in susceptible plants. The

following diagram illustrates their common target within the photosynthetic electron transport
chain.
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Caption: Mode of action of Topogard and bentazone on Photosystem II.
4.2. Experimental Workflow

The diagram below outlines a typical workflow for conducting a comparative analysis of

herbicides on pea cultivars.
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Caption: Generalized experimental workflow for herbicide trials in peas.

4.3. Plant Detoxification Pathway

Tolerant plants, like peas, can metabolize bentazone, reducing its phytotoxic effects. This

detoxification process is a key factor in its selectivity.
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Caption: Metabolic detoxification pathway of bentazone in tolerant plants.

Conclusion

The comparative analysis indicates that while both Topogard and bentazone are effective for
weed control in pea cultivation, their impact on the crop differs significantly. Bentazone appears
to be a safer option, with studies showing less detrimental effects on pea growth and
nodulation compared to the terbutryn/terbuthylazine mixture in Topogard.[1][2] Furthermore,
some research suggests that bentazone may even have beneficial effects on certain quality
parameters of peas.[2] The choice between these herbicides should be guided by the specific
weed spectrum present, the sensitivity of the pea cultivar, and the desired margin of crop
safety. Further research focusing on a wider range of modern pea cultivars and detailed
analysis of the physiological and molecular responses to these herbicides would be beneficial
for optimizing weed management strategies in pea production.
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bentazone-on-pea-cultivars]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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